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Compound of Interest

Compound Name: Dimethoxy Chlorimuron

Cat. No.: B15288875

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of stock solutions of
Dimethoxy Chlorimuron, a compound of interest for researchers in weed science, plant
biology, and herbicide development. The information is intended to ensure accurate and
reproducible experimental results.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of a compound is crucial for the
accurate preparation of stock solutions. The table below summarizes the key properties of
Chlorimuron-ethyl, a closely related and commercially significant sulfonylurea herbicide. Data
for "Dimethoxy Chlorimuron" as a distinct entity is limited, and it is often referenced as an
impurity or analogue of Chlorimuron-ethyl. Therefore, the properties of Chlorimuron-ethyl are
provided as a reference.
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Property Value Reference
Molecular Formula C15H15CIN406S [1]
Molecular Weight 414.82 g/mol [1]
Appearance Off-white to pale yellow solid [2]

Melting Point 181 °C [2]
Solubility in Water (pH 11 ppm (pH 5), 450 ppm (pH o
dependent) 6.5), 1200 ppm (pH 7)

Acetone: 7.05, Acetonitrile:
3.10, Methylene Chloride:
15.3, Ethyl Acetate: 2.36

Solubility in Organic Solvents (
g/100 mL at 25°C)

[2]

Experimental Protocols

Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Dimethoxy Chlorimuron

(using Chlorimuron-ethyl as the standard) in dimethyl sulfoxide (DMSQO). DMSO is a common

solvent for sulfonylurea herbicides due to their limited aqueous solubility.

Materials:

e Chlorimuron-ethyl (or Dimethoxy Chlorimuron) powder

o Dimethyl sulfoxide (DMSO), anhydrous

» Microcentrifuge tubes or amber glass vials
e Analytical balance

» Vortex mixer

o Pipettes

Procedure:
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o Calculate the required mass: To prepare 1 mL of a 10 mM stock solution, the required mass
of Chlorimuron-ethyl (MW: 414.82 g/mol ) is calculated as follows:

o Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (mg) = 10 mmol/L x 0.001 L x 414.82 g/mol x 1000 mg/g = 4.1482 mg

o Weigh the compound: Accurately weigh approximately 4.15 mg of Chlorimuron-ethyl powder
using an analytical balance and transfer it to a clean, dry microcentrifuge tube or amber
glass vial.

¢ Dissolve in DMSO: Add 1 mL of anhydrous DMSO to the tube containing the powder.

o Ensure complete dissolution: Vortex the solution thoroughly until all the solid is completely
dissolved. Gentle warming in a water bath (not exceeding 40°C) may be necessary to aid
dissolution.

o Storage: Store the stock solution at -20°C in a tightly sealed, light-protected container
(amber vial). Under these conditions, the stock solution is stable for up to one month. For
longer-term storage (up to 6 months), store at -80°C.[3]

Preparation of an Aqueous Working Solution

For many biological assays, an aqueous working solution is required. This protocol outlines the
dilution of the DMSO stock solution into an aqueous buffer or medium.

Materials:
e 10 mM Dimethoxy Chlorimuron stock solution in DMSO

e Agqueous buffer or cell culture medium (e.g., phosphate-buffered saline (PBS), Murashige
and Skoog (MS) medium)

 Sterile microcentrifuge tubes or conical tubes

Procedure:
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» Determine the final concentration: Decide on the desired final concentration of Dimethoxy
Chlorimuron in your experiment.

o Serial dilution: Perform serial dilutions of the 10 mM DMSO stock solution into the aqueous
buffer or medium to achieve the desired final concentration. It is crucial to add the DMSO
stock solution to the aqueous solution and mix immediately to prevent precipitation.

o Control for solvent effects: The final concentration of DMSO in the working solution should
be kept low (typically below 0.5%) to avoid solvent-induced artifacts in biological
experiments. Prepare a vehicle control containing the same final concentration of DMSO as
the treatment groups.

o Use immediately: Aqueous working solutions of Dimethoxy Chlorimuron are less stable
than the DMSO stock solution and should be prepared fresh before each experiment.

Mechanism of Action: Inhibition of Acetolactate
Synthase

Dimethoxy Chlorimuron, like other sulfonylurea herbicides, acts by inhibiting the enzyme
acetolactate synthase (ALS), also known as acetohydroxyacid synthase (AHAS).[4][5][6] This
enzyme is critical for the biosynthesis of branched-chain amino acids (valine, leucine, and
isoleucine) in plants and microorganisms.[5] Inhibition of ALS leads to a cessation of cell
division and plant growth.[5]
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Biosynthesis of Branched-Chain Amino Acids Inhibition by Dimethoxy Chlorimuron

alpha-Ketobutyrate Dimethoxy Chlorimuron
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;

alpha-Acetolactate alpha-Aceto-alpha-hydroxybutyrate
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Caption: Inhibition of Acetolactate Synthase by Dimethoxy Chlorimuron.

Experimental Workflow: Preparing Stock and
Working Solutions

The following diagram illustrates a typical workflow for the preparation of Dimethoxy
Chlorimuron solutions for use in research applications.

Weigh Dimethoxy N Dissolve in DMSO 10 mM Stock Solution Dilute in Aqueous N Working Solution End
Chlorimuron Powder (e.g., to 10 mM) (Store at -20°C or -80°C) Buffer/Medium (Use Immediately)

Click to download full resolution via product page

Caption: Workflow for Preparing Dimethoxy Chlorimuron Solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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